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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium naphthionate, a versatile
chemical compound with significant applications in various industrial and scientific fields. This
document consolidates information on its nomenclature, chemical properties, synthesis, and
analytical methodologies. While the primary applications of sodium naphthionate lie outside
the direct realm of drug development as a therapeutic agent, its potential antioxidant properties
and use as an intermediate in the synthesis of biologically active molecules warrant its
consideration by the pharmaceutical research community.

Nomenclature and Synonyms

Sodium naphthionate is systematically known as sodium 4-amino-1-naphthalenesulfonate.
Due to its widespread use and historical context, it is referred to by a multitude of synonyms in
chemical literature and commercial databases. A comprehensive list of these synonyms is
provided in Table 1 for clear identification and cross-referencing.

Table 1: Synonyms and Identifiers for Sodium Naphthionate
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Synonym

Identifier Type

Identifier

Sodium 4-amino-1-

naphthalenesulfonate

IUPAC Name

sodium;4-aminonaphthalene-

1-sulfonate[1]

Naphthionic acid, sodium salt

Common Name

1-Naphthalenesulfonic acid, 4-

amino-, monosodium salt

Chemical Name

1-Naphthylamine-4-sulfonic
acid sodium salt

Chemical Name

Sodium 1-aminonaphthalene-

4-sulfonate

Chemical Name

4-Aminonaphthalene-1-

sulfonic acid sodium salt

Chemical Name

Naphthionine

Trivial Name

[1]

Sodium 1-naphthylamine-4-

sulfonate

Chemical Name

[1]

1,4-Naphthionic monosodium

salt

Chemical Name

[1]

Sodium alpha-naphthylamine-

4-sulfonate

Chemical Name

[1]

Para-Naphthionic Acid, Na Salt

Chemical Name

- CAS Number 130-13-2[2]

- PubChem CID 23665720[1]

- EC Number 204-975-5[1]

- UNII 13318X596V[1]
InChI=1S/C10H9NO3S.Na/c11
-9-5-6-10(15(12,13)14)8-4-2-1-

- InChl

3-7(8)9;/h1-6H,11H2,
(H,12,13,14);/q;+1/p-1[1]
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JWSRMCCRAJUMLX-

InChiKe
y UHFFFAOYSA-M[1]

C1=CC=C2C(=C1)C(=CC=C2
S(=0)(=0)[O-])N.[Na+][1]

Canonical SMILES

Physicochemical Properties

Sodium naphthionate is the sodium salt of naphthionic acid, an aminonaphthalenesulfonic
acid. It typically appears as a white to light yellow crystalline powder and is soluble in water. A
summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Sodium Naphthionate

Property Value Reference
Molecular Formula C10HsNNaOsS [1]
Molecular Weight 245.23 g/mol [1]
Appearance White to light yellow crystalline ]
powder

Melting Point >300 °C (decomposes) [3]
Solubility Soluble in water [2]

pKa (of parent acid) ~3.7

Experimental Protocols
Synthesis of Sodium Naphthionate

The synthesis of sodium naphthionate is typically achieved through the sulfonation of 1-
naphthylamine followed by neutralization with a sodium base. The following protocol is a
representative example found in the chemical literature.

Protocol: Sulfonation of 1-Naphthylamine and Neutralization

Materials:
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1-Naphthylamine

Concentrated sulfuric acid (98%)

Sodium hydroxide (NaOH)

Water

Procedure:

Sulfonation: 1-Naphthylamine is slowly added to an equimolar amount of concentrated
sulfuric acid under controlled temperature conditions, typically with cooling to prevent
excessive heat generation. The mixture is then heated to promote the sulfonation reaction,
leading to the formation of 4-amino-1-naphthalenesulfonic acid (naphthionic acid).

Neutralization: The reaction mixture containing naphthionic acid is cooled and then carefully
neutralized with a solution of sodium hydroxide. The pH is adjusted to approximately 7.

Isolation: The resulting solution is then cooled to induce the precipitation of sodium
naphthionate. The precipitate is collected by filtration, washed with cold water or a saturated
sodium chloride solution to remove impurities, and then dried.

Quantitative Analysis

While a specific, universally validated protocol for the quantitative analysis of sodium

naphthionate is not readily available in the public domain, methods for the analysis of related

naphthalenesulfonic acid derivatives can be adapted. High-Performance Liquid

Chromatography (HPLC) is the most suitable technique for this purpose.

Exemplary HPLC Method for Naphthalenesulfonic Acids:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer,
pH 3-7) and an organic modifier (e.g., acetonitrile or methanol). The use of an ion-pairing
agent, such as tetrabutylammonium hydrogen sulfate, can improve peak shape and retention
for these anionic compounds.
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o Detection: UV detection at a wavelength corresponding to the absorbance maximum of
sodium naphthionate (typically in the range of 220-250 nm).

» Quantification: Quantification is achieved by creating a calibration curve with a series of
external standards of known concentrations.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research directly investigating the role of
sodium naphthionate in specific biological signaling pathways relevant to drug development.
While some sources mention its "potential antioxidant properties,” these claims are not
substantiated with detailed mechanistic studies or identification of the cellular pathways it may
modulate.

The antioxidant potential of aminonaphthalenesulfonic acids, in general, could theoretically
involve mechanisms such as:

o Direct Radical Scavenging: The amino group on the naphthalene ring could potentially
donate a hydrogen atom to neutralize free radicals.

o Metal lon Chelation: The sulfonic acid group might participate in chelating pro-oxidant metal

ions.

However, without experimental evidence, these remain speculative. No studies were identified
that link sodium naphthionate to key antioxidant signaling pathways such as the Nrf2-Keapl
pathway or its influence on antioxidant enzymes like superoxide dismutase (SOD) or catalase.

The primary focus of research on sodium naphthionate has been its application as a crucial
intermediate in the synthesis of azo dyes. Its utility in the pharmaceutical field appears to be
limited to its role as a starting material or intermediate for the synthesis of more complex
molecules that may possess biological activity.

Logical Relationships and Workflows

To illustrate the context of sodium naphthionate in chemical synthesis, the following diagram
outlines its position as an intermediate.
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Synthesis Workflow Involving Sodium Naphthionate
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Caption: Synthetic pathway from naphthalene to azo dyes, highlighting the role of sodium
naphthionate as a key intermediate.

Conclusion

Sodium naphthionate is a well-established chemical compound with a rich history in the dye
manufacturing industry. Its chemical identity is well-defined, with numerous synonyms in use.
While its synthesis and basic properties are documented, there is a notable absence of in-
depth research into its biological activities and potential roles in cellular signaling pathways. For
drug development professionals, the current value of sodium naphthionate lies primarily in its
capacity as a versatile chemical intermediate for the synthesis of novel compounds, rather than
as a direct therapeutic agent. Future research could explore its potential antioxidant properties
in more detail to determine if it has any direct biological effects worthy of further investigation in
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a pharmaceutical context. Until then, its role remains firmly in the realm of industrial and
synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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